Cas no 2137984-90-6 (Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)-)

• Product Name: Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)-
• CAS No: 2137984-90-6
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 5278429
• Update Time: 2025-05-25

Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)-

• Inchi： 1S/C11H21NO2S/c1-8(2)12-15(13,14)7-10-6-9-4-3-5-11(9)10/h8-12H,3-7H2,1-2H3
• InChI Key： FEDZFWRFDRGMSD-UHFFFAOYSA-N
• SMILES： C12C(C(CS(NC(C)C)(=O)=O)C1)CCC2

Additional information on Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)-

Exploring the Unique Properties and Applications of Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)- (CAS No. 2137984-90-6)

In the ever-evolving landscape of organic chemistry and pharmaceutical research, Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)- (CAS No. 2137984-90-6) has emerged as a compound of significant interest. This bicyclic sulfonamide derivative, characterized by its unique molecular scaffold, offers a promising platform for drug discovery and material science applications. Researchers are increasingly drawn to its steric constraints and hydrogen-bonding capabilities, which make it a valuable building block in medicinal chemistry.

The structural uniqueness of Bicyclo[3.2.0]heptane-6-methanesulfonamide lies in its bridged ring system, which imparts rigidity and conformational stability—a feature highly sought after in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in drug development for conditions like cancer and neurodegenerative diseases. The compound's N-(1-methylethyl) substituent further enhances its lipophilicity, improving membrane permeability—a critical factor in bioavailability.

From a synthetic chemistry perspective, the preparation of CAS No. 2137984-90-6 involves innovative catalysis strategies, including asymmetric synthesis and transition-metal-mediated cyclizations. These methods align with the growing demand for green chemistry and atom-economical processes, addressing environmental concerns in industrial production. Notably, the compound’s methanesulfonamide group serves as a versatile handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

In the context of current trends, Bicyclo[3.2.0]heptane-6-methanesulfonamide resonates with the scientific community’s focus on fragment-based drug design (FBDD). Its compact size and functional group density make it an ideal "fragment" for screening against challenging biological targets. Online forums and research databases frequently feature queries about its solubility profiles, stability under physiological conditions, and compatibility with high-throughput screening—all reflecting its practical relevance.

Beyond pharmaceuticals, this compound’s thermal stability and electronic properties have sparked interest in materials science. For instance, its incorporation into polymeric matrices could lead to advanced coatings with tailored mechanical strength. Such interdisciplinary applications underscore why CAS No. 2137984-90-6 continues to attract attention in patent literature and academic publications.

To conclude, Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-(1-methylethyl)- represents a compelling case study in modern chemical innovation. Its multifaceted utility—from drug discovery to material engineering—aligns with global priorities like sustainable development and precision medicine. As research progresses, this compound is poised to play a pivotal role in addressing unmet scientific and industrial needs.